Cas no 1407466-26-5 (ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate
• CAS No: 1407466-26-5
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD21380411
• CID: 5240660
• PubChem ID: 64269871
• Update Time: 2025-06-14

ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-[(2-methylphenyl)amino]-, ethyl ester
• ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate

• MDL： MFCD21380411
• Inchi： 1S/C13H14N2O2S/c1-3-17-13(16)11-12(18-8-14-11)15-10-7-5-4-6-9(10)2/h4-8,15H,3H2,1-2H3
• InChI Key： FUFFVYQCWCTJGS-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=CC=C2C)=C(C(OCC)=O)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate (CAS No. 1407466-26-5)

Ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate, with the CAS number 1407466-26-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both the ethyl carboxylate and 2-methylphenyl substituents enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In recent years, the demand for thiazole derivatives has surged due to their role in developing antimicrobial, anti-inflammatory, and anticancer agents. A growing body of literature highlights the versatility of ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate as a building block for small-molecule inhibitors. Its unique molecular scaffold allows for modifications that can target specific enzymes or receptors, making it a valuable tool in medicinal chemistry. This aligns with the current trend of personalized medicine, where tailored compounds are designed to address individual patient needs.

The synthesis of CAS 1407466-26-5 typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these methods to improve yield and purity is a key focus for chemists. Additionally, advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes, reducing the use of hazardous solvents. This resonates with the global push toward sustainable chemistry, a topic frequently searched by professionals and students alike.

From an industrial perspective, ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate is being evaluated for its potential in crop protection. Its thiazole core exhibits pesticidal properties, which could lead to the development of novel agrochemicals with reduced environmental impact. This application is particularly relevant given the rising concerns over food security and sustainable agriculture, topics that dominate discussions in scientific and policy circles.

Analytical characterization of this compound employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the structural integrity and purity of the compound, which are critical for its intended applications. The data generated from these analyses are often shared in open-access journals, fostering collaboration and accelerating innovation. This practice aligns with the growing emphasis on transparent research and data sharing in the scientific community.

In conclusion, ethyl 5-(2-methylphenyl)amino-1,3-thiazole-4-carboxylate (CAS No. 1407466-26-5) represents a promising compound with multifaceted applications. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.